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Compound of Interest

Compound Name: Quinoxyfen-d4

Cat. No.: B12415389

An In-depth Technical Guide to the Safety and Handling of Quinoxyfen-d4

This guide provides comprehensive safety and handling information for Quinoxyfen-d4,
intended for researchers, scientists, and professionals in drug development. Quinoxyfen-d4 is
the deuterated form of Quinoxyfen, an agricultural fungicide.[1] For the purposes of safety and
handling, the toxicological and chemical properties of Quinoxyfen are considered directly
applicable to its isotopically labeled counterpart.

Hazard Identification and Classification

Quinoxyfen-d4 is classified as a substance that can cause an allergic skin reaction and is very
toxic to aquatic life with long-lasting effects.[2][3]

GHS Hazard Classification:

» Skin Sensitization: Category 1[3][4]

» Hazardous to the aquatic environment, acute hazard: Category 1

e Hazardous to the aquatic environment, long-term hazard: Category 1
Label Elements:
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 Signal Word: Warning
e Hazard Statements:

o H317: May cause an allergic skin reaction.

o H400: Very toxic to aquatic life.

o H410: Very toxic to aquatic life with long lasting effects.
o Precautionary Statements:

o Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P272 (Contaminated
work clothing must not be allowed out of the workplace), P273 (Avoid release to the
environment), P280 (Wear protective gloves/protective clothing/eye protection/face
protection).

o Response: P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P333+P313 (If
skin irritation or rash occurs: Get medical advice/attention), P321 (Specific treatment),
P362+P364 (Take off contaminated clothing and wash it before reuse), P391 (Collect
spillage).

o Disposal: P501 (Dispose of contents/container in accordance with
local/regional/national/international regulations).

Quantitative Data Summary
Physical and Chemical Properties
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Property

Value

Source

Chemical Name

Quinoxyfen-d4

Molecular Formula C15H4D4CIl2FNO
Molecular Weight 312.16 g/mol
Appearance Not Available (NA)
Flash Point >93.3°C/>100°C
Density 1.43 g/cm3 at 20 °C

Relative Density

1.097 g/ml at 20°C

Water Solubility

Soluble

Partition Coefficient (n-

octanol/water)

log Kow = 4.66 (for

Quinoxyfen)

icoloaical for Qui t imil ials)

Endpoint Species Value Source
Acute Oral Toxicity
Rat > 2,000 mg/kg
(LD50)
Acute Dermal Toxicity
Rat > 2,000 mg/kg

(LD50)

Skin Irritation

Not classified as an

irritant.

Eye Irritation

Not classified as an

irritant.

Sensitization

May cause an allergic
skin reaction.

Experimental Protocols
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Detailed experimental protocols for the toxicological assessments of Quinoxyfen-d4 are not
provided in the available documentation. However, toxicological data such as LD50 values are
typically determined using standardized guidelines, such as those established by the
Organisation for Economic Co-operation and Development (OECD).

General Methodology for Acute Toxicity Studies (Based on OECD Guidelines):

o Test Animals: A specified number of laboratory animals (e.g., rats) are used for each dose
group and a control group.

o Dose Administration: The substance is administered via the relevant route (oral, dermal, or
inhalation) in a single dose or a series of doses over 24 hours.

o Observation Period: Animals are observed for a period, typically 14 days, for signs of toxicity
and mortality.

o Data Analysis: The Lethal Dose 50 (LD50), the statistically derived dose that is expected to
cause death in 50% of the test animals, is calculated.

o Pathology: A gross necropsy is performed on all animals at the end of the observation period
to identify any treatment-related changes.

Safety and Handling Procedures
First Aid Measures

 In case of inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.

 In case of skin contact: Immediately wash with plenty of soap and water. Take off
contaminated clothing and wash it before reuse. If skin irritation or a rash occurs, get medical
advice.

 In case of eye contact: Rinse slowly and gently with water for 15-20 minutes. If contact
lenses are present, remove them after the first 5 minutes and continue rinsing. Call a poison
control center or doctor for advice.
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« In case of ingestion: Call a poison control center or doctor immediately for treatment advice.
Rinse the mouth with water. Do not induce vomiting, and never give anything by mouth to an
unconscious person.

Firefighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.

Accidental Release Measures

o Personal Precautions: Avoid dust formation and contact with skin and eyes. Use personal
protective equipment. Evacuate personnel to safe areas and ensure adequate ventilation.

e Environmental Precautions: Prevent the substance from entering drains, sewers, or
watercourses. Inform relevant authorities if seepage into a water course or sewage system
oCcCurs.

o Containment and Cleanup: Collect spillage. Prevent further leakage if it is safe to do so.

Handling and Storage

o Safe Handling: Handle in accordance with good industrial hygiene and safety practices.
Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke when using this
product. Wash hands thoroughly after handling.

» Storage Conditions: Store in the original container only. Recommended storage is in a
refrigerator at 2-8°C. Avoid freezing.

Exposure Controls and Personal Protection
Engineering Controls

o Ensure adequate ventilation in the workplace to control airborne concentrations. Emergency
safety shower and eyewash stations should be available.

Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.
Standard eyeglasses are not sufficient.

¢ Skin Protection:

o Gloves: Wear unlined, elbow-length, chemical-resistant gloves (e.g., nitrile, butyl,
neoprene). Inspect gloves prior to use and wash them before removal.

o Body Protection: Wear impervious, fire/flame-resistant clothing or coveralls.

» Footwear: Use chemical-resistant boots that cover the ankles. Pant legs should be worn
outside the boots to prevent chemicals from draining inside.

o Respiratory Protection: If ventilation is inadequate or if the label requires it, use a properly
fitted respirator.

Visualized Workflow and Pathways

The following diagram illustrates the logical workflow for the safe handling of Quinoxyfen-d4.
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Quinoxyfen-d4 Safety & Handling Workflow

Preparation & Assessment

Hazard Identification
(SDS Review)
- Skin Sensitizer (H317)
- Aquatic Toxin (H410)

A4
Risk Assessment
- Evaluate exposure routes
(Dermal, Inhalation)

Control I};Ieasures

Engineering Controls
- Fume Hood
- Adequate Ventilation

Personal Protective Equipment (PPE)
- Chemical Goggles
- Nitrile Gloves
- Lab Coat / Coveralls

Safe Handling Practices
- Avoid contact
- Wash hands after use

/ \Post-gperation & Emergency

Decontamination
- Clean work area
- Wash PPE

/

Waste Disposal
- Follow local regulations
- Do not release to environment

Emergency Procedures

Skin Contact: Eye Contact:
Wash with soap & water Rinse for 15-20 min

Spill:
Contain & Collect

\4

Storage
- 2-8°C Refrigerator
- Original container

Click to download full resolution via product page

Caption: Workflow for safe handling of Quinoxyfen-d4 from assessment to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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